Bis(sulfosuccinimidyl) suberate sodium salt

Description

Bis(sulfosuccinimidyl) suberate sodium salt, commonly referred to as BS3, is a water-soluble, homobifunctional cross-linking reagent widely used in biochemical applications . As a homobifunctional crosslinker, BS3 features identical reactive groups at both ends of its molecular structure, enabling it to create stable bridges between molecules . Specifically, BS3 reacts with primary amines, which are commonly found in proteins, to form stable amide bonds . This reactivity makes BS3 particularly useful for protein cross-linking and conjugation processes. The presence of sulfo-NHS esters in BS3 enhances its water solubility and its membrane impermeability, restricting its interactions to extracellular proteins in cell-based assays .

The applications of BS3 span various areas of biochemical research and biotechnology. It facilitates the formation of stable protein complexes, which is crucial for studying protein-protein interactions. Researchers use BS3 to cross-link proteins that interact weakly or transiently, stabilizing these interactions for downstream analysis via techniques like mass spectrometry or Western blotting. Suberic acid bis(3-sulfo-N-hydroxysuccinimide ester) sodium salt (BS3) is useful for the preparation of protein-protein, receptor-ligand, and hapten carrier molecule conjugates . Due to its membrane impermeability, BS3 is particularly useful for cross-linking cell surface proteins .

Several compounds share similarities with bis(sulfosuccinimidyl) suberate sodium salt, particularly in their use as cross-linkers. However, BS3 stands out because of its water solubility, membrane impermeability, and ability to form stable conjugates specifically through amide bond formation with primary amines. These characteristics make it invaluable in biochemical assays requiring precise control over molecular interactions. Alternative cross-linkers include those with cleavable linkers, allowing for the separation of cross-linked complexes under specific conditions, and those with different reactive groups to target other functional groups on biomolecules.

• CAS No.: 127634-19-9
• Product Name: Bis(sulfosuccinimidyl) suberate sodium salt
• Molecular Formula: C16H18N2Na2O14S2
• Molecular Weight: 572.4 g/mol
• IUPAC Name: disodium;1-[8-(2,5-dioxo-3-sulfonatopyrrolidin-1-yl)oxy-8-oxooctanoyl]oxy-2,5-dioxopyrrolidine-3-sulfonate
• Standard InChI: InChI=1S/C16H20N2O14S2.2Na/c19-11-7-9(33(25,26)27)15(23)17(11)31-13(21)5-3-1-2-4-6-14(22)32-18-12(20)8-10(16(18)24)34(28,29)30;;/h9-10H,1-8H2,(H,25,26,27)(H,28,29,30);;/q;2*+1/p-2
• Standard InChIKey: MGJYOHMBGJPESL-UHFFFAOYSA-L
• SMILES: C1C(C(=O)N(C1=O)OC(=O)CCCCCCC(=O)ON2C(=O)CC(C2=O)S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+]
• Canonical SMILES: C1C(C(=O)N(C1=O)OC(=O)CCCCCCC(=O)ON2C(=O)CC(C2=O)S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+]
• Synonyms: 1,1’-[(1,8-Dioxo-1,8-octanediyl)bis(oxy)]bis[2,5-dioxo-3-pyrrolidinesulfonic Acid; Bis(sulfosuccinimidyl) Suberate, Sodium Salt; BS3
• PubChem Compound: 6097991
• Last Modified: Sep 14 2023